3-Fluoro-5-(hydroxymethyl)benzonitrile

• IUPAC Name: 3-fluoro-5-(hydroxymethyl)benzonitrile
• InChI: InChI=1S/C8H6FNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,11H,5H2
• InChI Key: TVHYRQVLUQAAOV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C#N)F)CO
• Molecular Formula: C8H6FNO
• DSSTOX Substance ID: DTXSID30738743
• Molecular Weight: 151.14 g/mol
• CAS No.: 1021871-34-0

Description

3-Fluoro-5-(hydroxymethyl)benzonitrile is a fluorinated aromatic compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is commonly used as a building block in the synthesis of various pharmaceuticals and agrochemicals.

Scientific Research Applications

1. Positron Emission Tomography (PET) Imaging Agent

3-Fluoro-5-(hydroxymethyl)benzonitrile is used in the development of PET imaging agents. Specifically, it is involved in the synthesis of the radiotracer [(18)F]FPEB, which targets the metabotropic glutamate subtype 5 receptor (mGluR5). This has significant implications in clinical research for brain imaging and neurological studies (Lim et al., 2014).

2. Development of Radioligands

This compound is central to the synthesis of various radioligands, such as 3-fluoro-5-(2-(2-(fluoromethyl)thiazol-4-yl)ethynyl)benzonitrile. These radioligands have high affinity and are potent in targeting mGluR5 receptors, important in brain imaging for studying neurological disorders (Siméon et al., 2007).

3. Synthesis of High Affinity mGluR5 Receptor Antagonists

This compound derivatives have been found to be potent and selective mGluR5 receptor antagonists. These compounds show promise in developing treatments for various neurological conditions (Tehrani et al., 2005).

4. Mechanistic Insights in Continuous Flow Chemistry

The compound has been studied in the context of continuous flow chemistry, particularly in reactions like iodination of related benzonitrile derivatives. This contributes to understanding the mechanistic aspects of chemical reactions in pharmaceutical manufacturing (Dunn et al., 2018).

5. Exploration in Radiation-Induced Chemical Reactions

Research has explored the effects of radiation-induced hydroxylation on benzonitrile derivatives, including this compound. This is significant in understanding the chemical behavior of these compounds under various conditions, like in the presence of metal ions (Eberhardt, 1977).

6. Synthesis of Antidepressant Impurities

It has been involved in the synthesis of impurities of certain antidepressants, providing insights into pharmaceutical quality control and drug synthesis processes (Zhang Dao-zhen, 2010).

7. PET Imaging for Human Brain Studies

This chemical is crucial in synthesizing compounds like [18F]FPEB for PET imaging of the human brain, particularly in understanding mGluR5 in various neurological conditions (Liang et al., 2014).

Mechanism of Action

Target of Action

This compound is a derivative of benzonitrile, and it’s known that benzonitrile derivatives can interact with a variety of biological targets, depending on their specific structure .

Mode of Action

It’s known that the hydroxymethyl group can participate in various chemical reactions, potentially influencing the compound’s interaction with its targets .

Biochemical Pathways

It’s known that benzonitrile derivatives can be involved in various biochemical processes, such as the synthesis of n-β-hydroxyethyl pyrroles and indoles via a domino [3+2] cycloaddition and ring-opening aromatization process .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The compound’s potential to participate in various chemical reactions suggests that it could have diverse effects at the molecular and cellular levels .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

(Step 2) To a mixed solution of methyl 3-cyano-5-fluorobenzoate (0.55 g) obtained in Step 1 in tetrahydrofuran:ethanol=10:1 (22 ml) was added lithium tetrahydroborate (0.10 g) at 0° C. After stirring at 55° C. for 1 hr, the reaction solution was quenched with ice and extracted with ethyl acetate. The extract was washed with 1N hydrochloric acid and then with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure to give 3-fluoro-5-(hydroxymethyl)benzonitrile (0.29 g).